4,4,4-Trifluoro-1-[3-(triazol-2-yl)azetidin-1-yl]butan-1-one

• IUPAC Name: 4,4,4-trifluoro-1-[3-(triazol-2-yl)azetidin-1-yl]butan-1-one
• InChI: InChI=1S/C9H11F3N4O/c10-9(11,12)2-1-8(17)15-5-7(6-15)16-13-3-4-14-16/h3-4,7H,1-2,5-6H2
• InChI Key: XFIXWTSMTOPDEG-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CCC(F)(F)F)N2N=CC=N2
• Molecular Formula: C9H11F3N4O
• Molecular Weight: 248.21 g/mol

Description

The compound is a complex organic molecule that contains the elements carbon, hydrogen, nitrogen, and fluorine. It includes a 1,2,4-triazole ring, which is a type of heterocyclic compound. Heterocyclic compounds are widely used in medicinal chemistry due to their diverse biological activities.

Synthesis Analysis

While the specific synthesis process for this compound is not available, similar compounds such as 1,2,4-triazole derivatives have been synthesized and their structures were established by NMR and MS analysis. The synthesis of these compounds often involves reactions with various reagents under specific conditions.

Molecular Structure Analysis

The molecular structure of similar compounds has been established by techniques like NMR and MS analysis. These techniques allow for the identification of the different atoms in the compound and their arrangement.

Future Directions

The future research directions for this compound could involve further exploration of its potential biological activities, optimization of its synthesis process, and investigation of its mechanism of action.